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Compound of Interest

Compound Name: LY3509754

Cat. No.: B10828461

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of LY3509754, a potent IL-17A inhibitor intended for
research use only.

This document provides critical safety and logistical information for the laboratory use of
LY3509754. Adherence to these guidelines is essential to ensure personnel safety and
maintain experimental integrity. A thorough understanding and implementation of these
procedures are paramount, especially in light of the compound's potential for inducing drug-
induced liver injury at higher concentrations, as observed in clinical trials.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling LY3509754, a comprehensive safety approach combining appropriate personal
protective equipment with engineering controls is mandatory. The following table summarizes
the required PPE and recommended engineering controls.
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Equipment/Control

Specification

Purpose

Gloves

Nitrile or other chemically
resistant gloves. Double

gloving is recommended.

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and airborne particles.

Lab Coat

Standard laboratory coat. A
disposable gown is
recommended for larger
gquantities or when there is a
risk of significant

contamination.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
recommended, especially
when handling the powder
form or when engineering
controls are not sufficient to

minimize inhalation risk.

Minimizes inhalation of the

compound.

Engineering Controls

Work should be conducted in a
certified chemical fume hood
or a ventilated balance

enclosure.

Contains airborne particles
and prevents exposure to the

laboratory environment.

Health and Safety Information

LY3509754 is a potent compound with limited long-term toxicological data. The primary known

risk is the potential for liver toxicity.
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Hazard Description First Aid Measures

Eye Contact: Immediately flush
with plenty of water for at least
15 minutes. Skin Contact:
Wash off immediately with
) ) ) soap and plenty of water.
Potential for drug-induced liver

- - _ , Inhalation: Move to fresh air. If
Acute Toxicity injury, especially at high doses.

[1]

not breathing, give artificial
respiration. Ingestion: Do NOT
induce vomiting. Never give
anything by mouth to an
unconscious person. Rinse

mouth with water.

Seek medical attention if any
) o Long-term effects are not fully
Chronic Toxicity ‘ symptoms develop after
nown.
exposure.

Storage and Handling Procedures

Proper storage and handling are crucial to maintain the stability of LY3509754 and to prevent

accidental exposure.
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Condition

Specification

Rationale

Storage Temperature

Store as a solid at -20°C for
long-term storage (months to
years) or at 0-4°C for short-

term storage (days to weeks).

Ensures chemical stability and

prevents degradation.

Handle as a non-hazardous

chemical for shipping purposes

The compound is stable

Handling ) enough for ordinary shipping
under ambient temperature for )
) durations.
short periods.
Prepare solutions in a fume
Solutions hood. Avoid generating dust or ~ Minimizes inhalation exposure.

aerosols.

Operational Plan: Step-by-Step Handling Workflow

The following workflow outlines the key steps for safely handling LY3509754 from receipt to

disposal.
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Workflow for Handling LY3509754

Receiving and Storage

Receive Shipment

Inspect Container for Damage

Log in Inventory

Store at Appropriate Temperature
(-20°C or 4°C)

Prepgration
\

Don Appropriate PPE

Prepare Fume Hood

Weigh Compound

Dissolve in Solvent

Experirr‘ fntation

Conduct Experiment in Fume Hood

A4

Clean Work Area and Equipment

Disg 'osal

Collect Solid and Liquid Waste Separately

Label Hazardous Waste Containers

Dispose of Waste According to Institutional and Local Regulations

Click to download full resolution via product page

Workflow for Handling LY3509754
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Disposal Plan

All waste materials contaminated with LY3509754 must be treated as hazardous chemical

waste.

e Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.
This includes empty vials, contaminated PPE, and weighing papers.

¢ Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste
container. Do not pour down the drain.

o Decontamination: All surfaces and equipment that have come into contact with LY3509754
should be decontaminated with an appropriate solvent (e.g., 70% ethanol) followed by a
soap and water wash.

» Final Disposal: All hazardous waste must be disposed of through your institution's
environmental health and safety (EHS) office in accordance with local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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